Cas no 51794-04-8 (1,8,9-Anthracenetriol,1,8-diacetate)

• Product Name: 1,8,9-Anthracenetriol,1,8-diacetate
• CAS No: 51794-04-8
• MF: C₁₈H₁₄O₅
• MW: 310.300765514374
• CID: 377398
• PubChem ID: 171070
• Update Time: 2025-04-19

1,8,9-Anthracenetriol,1,8-diacetate Chemical and Physical Properties

Names and Identifiers

• 1,8,9-Anthracenetriol,1,8-diacetate
• (8-acetyloxy-9-hydroxyanthracen-1-yl) acetate
• dithranol 1,8-diacetate
• 51794-04-8
• VBRLBTHTFWJTRA-UHFFFAOYSA-N
• 1,8,9-Anthracenetriol, 1,8-diacetate
• DTXSID70199718
• Anthracene, 1,8-diacetoxy-9-hydroxy-

• Inchi： 1S/C18H14O5/c1-10(19)22-14-7-3-5-12-9-13-6-4-8-15(23-11(2)20)17(13)18(21)16(12)14/h3-9,21H,1-2H3
• InChI Key： VBRLBTHTFWJTRA-UHFFFAOYSA-N
• SMILES： OC1C2C(=CC=CC=2C=C2C=CC=C(C2=1)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 310.08412
• Monoisotopic Mass: 310.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.6

Experimental Properties

• Density: 1.341
• Boiling Point: 532.2°C at 760 mmHg
• Flash Point: 197.8°C
• Refractive Index: 1.67
• PSA: 72.83